Cas no 1600165-59-0 (3-(3-chloro-2-fluorophenoxy)pyrrolidine)

• Product Name: 3-(3-chloro-2-fluorophenoxy)pyrrolidine
• CAS No: 1600165-59-0
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 5824819
• PubChem ID: 116689142
• Update Time: 2025-11-04

3-(3-chloro-2-fluorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenoxy)pyrrolidine
• EN300-1965538
• 1600165-59-0

• Inchi： 1S/C10H11ClFNO/c11-8-2-1-3-9(10(8)12)14-7-4-5-13-6-7/h1-3,7,13H,4-6H2
• InChI Key： ZFEUFNNBRBDOFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)OC1CNCC1

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-chloro-2-fluorophenoxy)pyrrolidine

Introduction to 3-(3-chloro-2-fluorophenoxy)pyrrolidine (CAS No. 1600165-59-0)

3-(3-chloro-2-fluorophenoxy)pyrrolidine, with the chemical identifier CAS No. 1600165-59-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of 3-(3-chloro-2-fluorophenoxy)pyrrolidine make it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrrolidine ring, a six-membered heterocyclic structure containing nitrogen, is a common motif in many pharmacologically active compounds. Its presence in 3-(3-chloro-2-fluorophenoxy)pyrrolidine contributes to its favorable pharmacokinetic properties, including solubility and metabolic stability. The chloro and fluoro substituents on the phenyl ring introduce additional functional groups that can be modified further to enhance binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of novel compounds with enhanced efficacy and reduced side effects. 3-(3-chloro-2-fluorophenoxy)pyrrolidine has been explored as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases. Its structural framework allows for modifications that can fine-tune its pharmacological profile, making it a versatile building block for drug discovery.

One of the most compelling aspects of 3-(3-chloro-2-fluorophenoxy)pyrrolidine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved therapeutic outcomes. The pyrrolidine core and the halogenated phenyl ring in 3-(3-chloro-2-fluorophenoxy)pyrrolidine provide an excellent scaffold for such inhibitors.

Recent studies have demonstrated the potential of 3-(3-chloro-2-fluorophenoxy)pyrrolidine in the development of antiviral agents. The structural features of this compound allow it to interact with viral proteases and other essential enzymes, thereby inhibiting viral replication. The chloro and fluoro substituents enhance the binding affinity and selectivity, making it an attractive candidate for further development.

The synthesis of 3-(3-chloro-2-fluorophenoxy)pyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereochemistry.

The pharmacological evaluation of 3-(3-chloro-2-fluorophenoxy)pyrrolidine has revealed promising results in preclinical studies. Its ability to modulate biological pathways suggests its potential as a lead compound for further drug development. Researchers are actively exploring its interactions with various biological targets to identify new therapeutic applications.

In conclusion, CAS No. 1600165-59-0, corresponding to 3-(3-chloro-2-fluorophenoxy)pyrrolidine, is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with potential applications in drug development. The ongoing research into its pharmacological properties highlights its importance as a lead compound for novel therapeutic agents.